Cas no 53294-13-6 ( )
structure
Product Name:
CAS No:53294-13-6
MF:C11H17N3O6
MW:287.269182920456
CID:938278
PubChem ID:323807
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylic acid, 5-amino-1-.α.-D-xylofuranosyl-, ethyl ester
- AC1L897W
- AG-G-22469
- CTK5B2741
- NSC286323
- NSC-313671
- NSC-286625
- NSC286625
- NSC-286626
- 64239-99-2
- DTXSID10967877
- Ethyl 5-amino-1-pentofuranosyl-1H-imidazole-4-carboxylate
- Ethyl 5-amino-1-(3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-imidazole-4-carboxylate
- 53294-13-6
- 61134-00-7
- NSC286626
- NSC313671
-
-
- Inchi: 1S/C11H17N3O6/c1-2-19-11(18)6-9(12)14(4-13-6)10-8(17)7(16)5(3-15)20-10/h4-5,7-8,10,15-17H,2-3,12H2,1H3
- InChI Key: CIOFMTDTBDVWFN-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C=NC(C(=O)OCC)=C1N)O)O
Computed Properties
- Exact Mass: 287.11200
- Monoisotopic Mass: 287.11173527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 140Ų
Experimental Properties
- PSA: 140.06000
- LogP: -1.16530
Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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